Cas no 2171630-04-7 (2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid)

• Product Name: 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid
• CAS No: 2171630-04-7
• MF: C₁₀H₈ClFN₂O₂
• MW: 242.634124755859
• CID: 6360889
• PubChem ID: 165601635
• Update Time: 2025-06-11

2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid
• EN300-1633267
• 2171630-04-7

• Inchi： 1S/C10H8ClFN2O2/c11-6-1-4-5(9(13)10(15)16)3-14-8(4)2-7(6)12/h1-3,9,14H,13H2,(H,15,16)
• InChI Key： QNHLMYWJJZASNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CN2)C(C(=O)O)N)F

Computed Properties

• Exact Mass: 242.0258334g/mol
• Monoisotopic Mass: 242.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid

Introduction to 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid (CAS No. 2171630-04-7) in Modern Chemical and Pharmaceutical Research

2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid, identified by its CAS number 2171630-04-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound belongs to the class of indole derivatives, which are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and carboxylic acid functional groups, coupled with the fluorine and chlorine substituents on the indole ring, endows this molecule with a high degree of chemical diversity and reactivity, making it a valuable scaffold for drug discovery and development.

The indole core of 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid is particularly noteworthy, as indole derivatives have been extensively studied for their role in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated indoles in enhancing metabolic stability and binding affinity to target proteins. The incorporation of a fluorine atom at the C6 position and a chlorine atom at the C5 position in this compound is strategically designed to optimize its pharmacokinetic profile while maintaining strong interaction with biological targets. Such modifications are often employed to improve drug efficacy and reduce off-target effects, which are critical considerations in modern drug design.

The acetic acid moiety in the molecule not only contributes to its solubility but also provides a site for further chemical modifications, enabling the synthesis of analogs with tailored properties. This flexibility has made 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid a versatile intermediate in the development of novel therapeutic agents. In particular, the amino group can be readily functionalized through various coupling reactions, such as amide or urea bond formation, which are commonly used in peptidomimetics and protein-protein interaction inhibitors.

Recent research has demonstrated the potential of indole derivatives as modulators of immune checkpoint pathways, which are crucial in cancer immunotherapy. The structural features of 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid, including the indole ring system and halogenated substituents, suggest that it may exhibit inhibitory activity against enzymes like indoleamine 2,3-dioxygenase (IDO), a key player in immune regulation. Preclinical studies have shown that compounds with similar scaffolds can modulate T-cell responses by affecting IDO activity, thereby opening new avenues for treating autoimmune diseases and cancer.

Moreover, the fluorine atom at the C6 position is known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. This property has been leveraged in the development of fluorinated indoles as kinase inhibitors, where precise substitution patterns can lead to potent and selective drug candidates. The chloro-substituent at the C5 position further contributes to electronic modulation of the indole ring, influencing its reactivity and interactions with biological targets. These structural features make 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid a promising candidate for further exploration in drug discovery.

In conclusion, 2-amino-2-(5-chloro-6-fluoro-1H-indol-3-yl)acetic acid (CAS No. 2171630-04-7) represents a fascinating example of how structural modification can yield compounds with significant biological potential. Its unique combination of functional groups and substitution patterns positions it as a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new applications for indole derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.